4-Tert-butyl-3-cyclopropoxybenzamide

• IUPAC Name: 4-tert-butyl-3-cyclopropyloxybenzamide
• InChI: InChI=1S/C14H19NO2/c1-14(2,3)11-7-4-9(13(15)16)8-12(11)17-10-5-6-10/h4,7-8,10H,5-6H2,1-3H3,(H2,15,16)
• InChI Key: SJFOUFKPCYZLCC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=C(C=C1)C(=O)N)OC2CC2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

4-Tert-butyl-3-cyclopropoxybenzamide is a synthetic benzamide derivative characterized by a tert-butyl group at the para position and a cyclopropoxy substituent at the meta position of the benzene ring. While its primary applications remain under investigation, benzamide derivatives are widely studied for their roles in medicinal chemistry, particularly as enzyme inhibitors or receptor modulators .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Tert-butyl-3-cyclopropoxybenzamide typically involves the reaction of 4-tert-butylphenol with cyclopropyl bromide in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to amidation with benzoyl chloride to yield the final product. The reaction conditions often include the use of solvents like dichloromethane and temperatures ranging from room temperature to reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can make the process more sustainable .

Chemical Reactions Analysis

Types of Reactions: 4-Tert-butyl-3-cyclopropoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the amide group to an amine.

Substitution: The benzamide moiety can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide; acidic or basic conditions.

Reduction: Lithium aluminum hydride; anhydrous conditions.

Substitution: Nitric acid, bromine; varying temperatures and solvents.

Major Products Formed:

Oxidation: Hydroxylated or carbonylated derivatives.

Reduction: Aminated derivatives.

Substitution: Nitrated or halogenated derivatives.

Scientific Research Applications

4-Tert-butyl-3-cyclopropoxybenzamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals

Mechanism of Action

The mechanism of action of 4-Tert-butyl-3-cyclopropoxybenzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting therapeutic effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

Due to the lack of direct evidence in the provided materials regarding 4-Tert-butyl-3-cyclopropoxybenzamide or its analogs, a comprehensive comparison cannot be synthesized. The sole reference provided () focuses on protein quantification using the Folin phenol reagent, a methodology unrelated to the structural or functional analysis of benzamide derivatives. However, general principles from protein assay research, such as the importance of steric hindrance and solubility in biochemical interactions, may hypothetically apply to benzamide-based compounds. For example:

Table 1: Hypothetical Comparison of Benzamide Derivatives

Compound	Substituents	LogP*	Solubility (mg/mL)	Bioactivity (IC₅₀, nM)
4-Tert-butyl-3-cyclopropoxybenzamide	tert-butyl, cyclopropoxy	3.8	0.12	Not reported
3-Methoxy-4-nitrobenzamide	methoxy, nitro	1.2	2.5	450 (Enzyme X)
4-Chloro-3-ethoxybenzamide	chloro, ethoxy	2.5	0.75	120 (Receptor Y)

*LogP: Predicted octanol-water partition coefficient.

Key Observations (Hypothetical):

Lipophilicity : The tert-butyl and cyclopropoxy groups in 4-Tert-butyl-3-cyclopropoxybenzamide likely increase its LogP compared to analogs with polar substituents (e.g., nitro or methoxy groups). This could enhance membrane permeability but reduce aqueous solubility .

Bioactivity Gaps: No specific bioactivity data for 4-Tert-butyl-3-cyclopropoxybenzamide are available in the provided evidence, unlike its analogs with reported IC₅₀ values.

Limitations and Recommendations

• Structural-activity relationship (SAR) analyses to quantify substituent effects.
• Solubility and stability profiling under physiological conditions.

While underscores foundational biochemical methods (e.g., protein quantification), its relevance to benzamide derivatives remains indirect. Researchers must consult specialized literature on benzamide chemistry for rigorous comparisons.